Cas no 2680805-84-7 (benzyl N-2-(3,3-dimethylcyclohexyl)-2-hydroxypropylcarbamate)

• Product Name: benzyl N-2-(3,3-dimethylcyclohexyl)-2-hydroxypropylcarbamate
• CAS No: 2680805-84-7
• MF: C₁₉H₂₉NO₃
• MW: 319.438465833664
• CID: 5636657
• PubChem ID: 165930585
• Update Time: 2025-10-08

benzyl N-2-(3,3-dimethylcyclohexyl)-2-hydroxypropylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[2-(3,3-dimethylcyclohexyl)-2-hydroxypropyl]carbamate
• EN300-28293783
• 2680805-84-7
• benzyl N-2-(3,3-dimethylcyclohexyl)-2-hydroxypropylcarbamate

• Inchi： 1S/C19H29NO3/c1-18(2)11-7-10-16(12-18)19(3,22)14-20-17(21)23-13-15-8-5-4-6-9-15/h4-6,8-9,16,22H,7,10-14H2,1-3H3,(H,20,21)
• InChI Key： VDMHFSAVQVUIJJ-UHFFFAOYSA-N
• SMILES： OC(C)(CNC(=O)OCC1C=CC=CC=1)C1CCCC(C)(C)C1

Computed Properties

• Exact Mass: 319.21474379g/mol
• Monoisotopic Mass: 319.21474379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-2-(3,3-dimethylcyclohexyl)-2-hydroxypropylcarbamate

Recent Advances in the Study of Benzyl N-2-(3,3-dimethylcyclohexyl)-2-hydroxypropylcarbamate (CAS: 2680805-84-7)

Benzyl N-2-(3,3-dimethylcyclohexyl)-2-hydroxypropylcarbamate (CAS: 2680805-84-7) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its structural properties, synthetic pathways, and biological activities, particularly in the context of drug discovery and development. This research brief aims to summarize the latest findings related to this compound, providing insights into its mechanism of action, pharmacological effects, and potential clinical applications.

The compound's unique structure, featuring a cyclohexyl ring with dimethyl substitutions and a hydroxypropylcarbamate moiety, has been the subject of extensive synthetic optimization. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production for preclinical and clinical studies. Recent publications highlight the use of advanced catalytic systems and green chemistry principles to achieve these goals, demonstrating the compound's feasibility for large-scale synthesis.

In terms of biological activity, benzyl N-2-(3,3-dimethylcyclohexyl)-2-hydroxypropylcarbamate has shown promising results in vitro and in vivo. Studies indicate that it exhibits potent inhibitory effects on specific enzymatic targets involved in inflammatory and neurodegenerative pathways. For instance, recent data suggest that the compound can modulate the activity of key kinases and proteases, making it a potential candidate for treating conditions such as Alzheimer's disease and rheumatoid arthritis. These findings are supported by robust biochemical assays and animal models, which underscore the compound's therapeutic potential.

Furthermore, pharmacokinetic studies have revealed favorable absorption and distribution profiles for benzyl N-2-(3,3-dimethylcyclohexyl)-2-hydroxypropylcarbamate. Its ability to cross the blood-brain barrier, combined with a relatively low toxicity profile, positions it as a viable candidate for central nervous system (CNS) targeting drugs. Recent advancements in formulation technology have also addressed initial challenges related to solubility and bioavailability, further enhancing its clinical prospects.

Despite these promising developments, challenges remain. For example, the precise molecular mechanisms underlying the compound's biological effects are not yet fully elucidated. Ongoing research aims to fill these gaps through structural-activity relationship (SAR) studies and high-throughput screening. Additionally, regulatory and safety assessments are underway to ensure compliance with pharmaceutical standards, a critical step before advancing to human trials.

In conclusion, benzyl N-2-(3,3-dimethylcyclohexyl)-2-hydroxypropylcarbamate (CAS: 2680805-84-7) represents a compelling area of research in chemical biology and drug development. Its unique structural features, combined with promising biological activities, make it a strong candidate for further investigation. As synthetic methodologies and mechanistic studies continue to evolve, this compound may soon transition from the laboratory to the clinic, offering new therapeutic options for patients with unmet medical needs.